Xanthatin
Xanthatin
Xanthatin is a sesquiterpene lactone.
Brand Name:
Vulcanchem
CAS No.:
26791-73-1
VCID:
VC0112334
InChI:
InChI=1S/C15H18O3/c1-9-8-14-13(11(3)15(17)18-14)7-6-12(9)5-4-10(2)16/h4-6,9,13-14H,3,7-8H2,1-2H3/b5-4+/t9-,13+,14-/m0/s1
SMILES:
CC1CC2C(CC=C1C=CC(=O)C)C(=C)C(=O)O2
Molecular Formula:
C15H18O3
Molecular Weight:
246.3 g/mol
Xanthatin
CAS No.: 26791-73-1
Reference Standards
VCID: VC0112334
Molecular Formula: C15H18O3
Molecular Weight: 246.3 g/mol
| CAS No. | 26791-73-1 |
|---|---|
| Product Name | Xanthatin |
| Molecular Formula | C15H18O3 |
| Molecular Weight | 246.3 g/mol |
| IUPAC Name | (3aR,7S,8aS)-7-methyl-3-methylidene-6-[(E)-3-oxobut-1-enyl]-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-2-one |
| Standard InChI | InChI=1S/C15H18O3/c1-9-8-14-13(11(3)15(17)18-14)7-6-12(9)5-4-10(2)16/h4-6,9,13-14H,3,7-8H2,1-2H3/b5-4+/t9-,13+,14-/m0/s1 |
| Standard InChIKey | RBRPTFMVULVGIC-ZTIIIDENSA-N |
| Isomeric SMILES | C[C@H]1C[C@H]2[C@H](CC=C1/C=C/C(=O)C)C(=C)C(=O)O2 |
| SMILES | CC1CC2C(CC=C1C=CC(=O)C)C(=C)C(=O)O2 |
| Canonical SMILES | CC1CC2C(CC=C1C=CC(=O)C)C(=C)C(=O)O2 |
| Appearance | Cryst. |
| Description | Xanthatin is a sesquiterpene lactone. |
| Synonyms | 8-epi-xanthatin xanthatin |
| PubChem Compound | 5281511 |
| Last Modified | Nov 11 2021 |
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